4-(1-Amino-3-methylbutyl)-3,5-dimethylphenol

Specification

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: 4-(1-amino-3-methylbutyl)-3,5-dimethylphenol
• Standard InChI: InChI=1S/C13H21NO/c1-8(2)5-12(14)13-9(3)6-11(15)7-10(13)4/h6-8,12,15H,5,14H2,1-4H3
• Standard InChI Key: UEMQORNTPRYNJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1C(CC(C)C)N)C)O

Introduction

Structural Characteristics and Molecular Properties

Molecular Architecture

The compound’s structure features a phenolic core with methyl groups at the 3- and 5-positions, creating steric hindrance that influences its electronic and spatial configuration. The 4-position is occupied by a 1-amino-3-methylbutyl side chain, introducing both basic (amine) and hydrophobic (branched alkyl) functionalities. This combination renders the molecule amphiphilic, a trait critical for interactions with biological membranes or synthetic polymers.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	$\text{C}_{13}\text{H}_{21}\text{NO}$
Molecular Weight	207.31 g/mol
IUPAC Name	4-(1-amino-3-methylbutyl)-3,5-dimethylphenol
Canonical SMILES	CC1=CC(=CC(=C1C(CC(C)C)N)C)O
InChIKey	UEMQORNTPRYNJP-UHFFFAOYSA-N

The branched alkylamine side chain enhances solubility in organic solvents while the phenolic hydroxyl group facilitates hydrogen bonding, impacting crystallization behavior and solubility in aqueous media.

Synthesis and Manufacturing

Synthetic Pathways

Although explicit protocols for 4-(1-Amino-3-methylbutyl)-3,5-dimethylphenol are scarce, its synthesis likely follows strategies employed for structurally related phenolic amines. A plausible route involves:

• Friedel-Crafts Alkylation: Introducing the methylbutyl chain to 3,5-dimethylphenol using an alkyl halide or acylating agent in the presence of a Lewis acid catalyst like aluminum chloride.

• Reductive Amination: Converting a ketone intermediate (e.g., 3,5-dimethyl-4-(3-methylbutanoyl)phenol) to the corresponding amine via reaction with ammonia or a primary amine under hydrogenation conditions.

Table 2: Hypothetical Synthesis Conditions

Step	Reagents/Conditions	Yield Optimization
Alkylation	AlCl₃, alkyl halide, 100°C	Excess alkylating agent
Amination	NH₃, H₂, Pd/C, 50–80°C	Controlled pH and pressure

The patent CN104761435A highlights the use of xylene derivatives and acylating agents to synthesize 3,5-dimethylphenol intermediates, which could be adapted for this compound’s production. For instance, substituting the acylating agent with a brominated or aminated variant may enable side-chain incorporation.

Physicochemical Properties

Solubility and Stability

The compound’s solubility profile is dictated by its polar hydroxyl and amine groups versus nonpolar methyl and branched alkyl moieties. It is expected to exhibit:

• High solubility in polar aprotic solvents (e.g., DMSO, DMF) and chlorinated hydrocarbons.

• Moderate solubility in alcohols (ethanol, methanol) due to hydrogen bonding.

• Low aqueous solubility, necessitating pH adjustment (e.g., acidification to protonate the amine) for dissolution in water.

Stability studies on analogous compounds suggest susceptibility to oxidation at the phenolic hydroxyl group, necessitating inert atmospheres or antioxidant additives during storage.

Chemical Reactivity

Functional Group Interactions

• Phenolic Hydroxyl:

  • Forms hydrogen bonds with carbonyl groups or metal ions.

  • Participates in electrophilic substitution reactions (e.g., nitration, sulfonation) at the ortho and para positions relative to the hydroxyl.

• Primary Amine:

  • Undergoes acylation with acid chlorides or anhydrides.

  • Reacts with aldehydes/ketones to form Schiff bases, useful in coordination chemistry.

Example Reaction: Acylation

$$\text{4-(1-Amino-3-methylbutyl)-3,5-dimethylphenol} + \text{AcCl} \rightarrow \text{N-Acetyl derivative} + \text{HCl}$$

This reaction, conducted in pyridine to neutralize HCl, modifies the compound’s hydrophobicity and bioactivity.

Aspect	Protocol
Personal Protection	Gloves, lab coat, goggles
Ventilation	Fume hood or local exhaust
Spill Management	Absorb with inert material, dispose as hazardous waste